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Compound of Interest

Compound Name: 3-Quinuclidinone hydrochloride

Cat. No.: B049488

An In-depth Technical Guide to 3-Quinuclidinone
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Quinuclidinone hydrochloride (CAS No: 1193-65-3). This versatile bicyclic
amine derivative is a crucial building block in the synthesis of a wide array of pharmaceutical
compounds and holds significant interest for researchers in medicinal chemistry and drug
development.

Core Physical and Chemical Properties

3-Quinuclidinone hydrochloride is a white to off-white crystalline powder.[1][2] It is known for
its stability and solubility in water, which makes it a convenient intermediate for various
synthetic applications.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 3-
Quinuclidinone hydrochloride.
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Property Value Source(s)
Molecular Formula C7H11NO-HCI [11[4115]
Molecular Weight 161.63 g/mol [1][41[6]
Melting Point >300 °C (decomposes) [4107118]
Boiling Point 204.9 °C at 760 mmHg [7]

Soluble in water and methanol;
Solubility insoluble in ether, THF, and [5]
toluene.[1][4][5]

7.2 (for the conjugate acid of
pKa the free base, 3- 9]

Quinuclidinone)

White to off-white crystalline

Appearance [11[2]
powder

Hygroscopicity Hygroscopic [2]

CAS Number 1193-65-3 [1107]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 3-Quinuclidinone
hydrochloride.

e 1H NMR: Proton NMR spectra are available for 3-Quinuclidinone hydrochloride, providing
characteristic peaks for the protons in its bicyclic structure.[10]

» |IR: Infrared spectroscopy data is also available, which can be used to identify the functional
groups present in the molecule.[11]

Experimental Protocols

The synthesis of 3-Quinuclidinone hydrochloride is a well-established process in organic
chemistry. One common method is the Dieckmann condensation.[9]
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Synthesis via Dieckmann Condensation

A widely cited method for the synthesis of 3-Quinuclidinone hydrochloride involves the
Dieckmann condensation of a piperidine derivative.[9][12]

Materials:

o 1-Carbethoxymethyl-4-carbethoxypiperidine
o Potassium tert-butoxide

e Toluene

o Tetrahydrofuran (THF)

 Sulfuric acid

e Sodium hydroxide

e Chloroform

e Sodium sulfate

« Isopropyl alcohol

Hydrochloric acid
Procedure:

e A solution of 1-carbethoxymethyl-4-carbethoxypiperidine in toluene is added dropwise to a
refluxing mixture of potassium tert-butoxide in toluene and THF. The mixture is stirred at
reflux for several hours.

 Dilute sulfuric acid is then added dropwise to the reaction mass at a controlled temperature.

e The aqueous layer is collected, heated to reflux, and maintained for several hours to effect
hydrolysis and decarboxylation.

e The pH of the mixture is adjusted with a sodium hydroxide solution.
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e The product is extracted with chloroform, and the organic layer is dried over sodium sulfate.
e The solvent is removed under reduced pressure to yield the crude 3-Quinuclidinone base.
e The crude product is purified, often by crystallization from hexane.

o The purified base is then dissolved in a suitable solvent like isopropyl alcohol, and
hydrochloric acid is added to precipitate the hydrochloride salt.[12]

e The resulting 3-Quinuclidinone hydrochloride is collected by filtration, washed, and dried.
[12]

Key Applications and Logical Relationships

3-Quinuclidinone hydrochloride serves as a pivotal intermediate in the synthesis of a variety
of biologically active molecules.[3] Its rigid bicyclic structure provides a valuable scaffold for
designing ligands for various receptors.

It is a key precursor in the synthesis of cevimeline, a muscarinic M1 and M3 receptor agonist
used for the treatment of dry mouth associated with Sjégren's syndrome.[2] It is also utilized in
the preparation of novel ligands for cannabinoid receptors (CB1 and CB2).[2] Furthermore, its
derivatives are investigated as potential therapeutic agents for neurological disorders.[3] The
compound is also used in the development of organometallic catalysts and as a reagent in
broader organic synthesis.[3][5]
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Synthetic Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of 3-Quinuclidinone
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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